Cas no 2097860-44-9 (2-{[1-(7-Fluoroquinazolin-4-yl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-{[1-(7-Fluoroquinazolin-4-yl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one
• CAS No: 2097860-44-9
• MF: C₂₃H₂₁FN₆O
• MW: 416.450847387314
• CID: 5462188
• Update Time: 2025-06-10

2-{[1-(7-Fluoroquinazolin-4-yl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(7-fluoroquinazolin-4-yl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one
• 2-[[1-(7-fluoroquinazolin-4-yl)piperidin-4-yl]methyl]-6-pyridin-4-ylpyridazin-3-one
• 2-{[1-(7-Fluoroquinazolin-4-yl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C23H21FN6O/c24-18-1-2-19-21(13-18)26-15-27-23(19)29-11-7-16(8-12-29)14-30-22(31)4-3-20(28-30)17-5-9-25-10-6-17/h1-6,9-10,13,15-16H,7-8,11-12,14H2
• InChI Key： UBWYKITWTUSCFV-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N=CN=C2N1CCC(CN2C(C=CC(C3C=CN=CC=3)=N2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 700
• XLogP3: 3
• Topological Polar Surface Area: 74.6

Additional information on 2-{[1-(7-Fluoroquinazolin-4-yl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 2097860-44-9 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 2097860-44-9 is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. The chemical name of this compound is 2-{[1-(7-Fluoroquinazolin-4-yl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one, which reflects its intricate molecular architecture. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their potential therapeutic applications.

The structural framework of this compound incorporates several key functional groups, including a quinazoline ring, a piperidine moiety, and a pyridine substituent, all of which contribute to its distinctive chemical behavior. The presence of the 7-fluoroquinazolin-4-yl group in the molecule is particularly noteworthy, as fluorinated quinazoline derivatives are known for their enhanced metabolic stability and improved pharmacokinetic profiles. These features make the compound an attractive candidate for further development in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The compound with CAS No. 2097860-44-9 has been investigated for its potential role in inhibiting key enzymes and receptors involved in cancer, inflammation, and neurological disorders. Preliminary studies have suggested that this molecule exhibits promising activity against certain targets, making it a valuable asset in the quest for new therapeutic agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of the molecule. These synthetic strategies not only enhance the efficiency of the process but also allow for the introduction of various modifications to optimize biological activity.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging computational modeling and molecular dynamics simulations, researchers can gain insights into how this molecule interacts with biological targets at the atomic level. This information is crucial for designing derivatives with improved potency and selectivity. The integration of computational chemistry with experimental techniques has revolutionized drug discovery, enabling more targeted and efficient development processes.

The pharmacological profile of the compound with CAS No. 2097860-44-9 has been thoroughly evaluated through in vitro and in vivo studies. These investigations have revealed that the molecule exhibits significant binding affinity to certain enzymes and receptors, leading to modulatory effects on relevant biological pathways. For instance, studies have indicated that this compound may interfere with the activity of kinases and other enzymes implicated in cancer progression. Additionally, its interaction with inflammatory pathways suggests potential applications in treating chronic inflammatory diseases.

The safety profile of this compound is another critical consideration in its development as a therapeutic agent. Extensive toxicological studies have been conducted to assess its acute and chronic toxicity levels. These studies have shown that the compound exhibits low toxicity at relevant doses, making it a promising candidate for further clinical evaluation. However, additional research is needed to fully understand its long-term effects and potential side effects.

In conclusion, Compound with CAS No. 2097860-44-9 represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activity. The combination of innovative synthetic methodologies and cutting-edge computational techniques has enabled researchers to explore its full potential as a therapeutic agent. As further studies continue to uncover its pharmacological properties, this compound holds great promise for addressing various medical conditions and improving patient outcomes.